Cas no 1134700-56-3 (trans-2-(2-Thiomethylbenzoyl)cyclopentane-1-carboxylic acid)

• Product Name: trans-2-(2-Thiomethylbenzoyl)cyclopentane-1-carboxylic acid
• CAS No: 1134700-56-3
• MF: C₁₄H₁₆O₃S
• MW: 264.340043067932
• CID: 3043620
• PubChem ID: 24722392
• Update Time: 2025-08-03

trans-2-(2-Thiomethylbenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-2-(2-Thiomethylbenzoyl)cyclopentane-1-carboxylic acid
• (1R,2R)-2-(2-(methylthio)benzoyl)cyclopentane-1-carboxylic acid
• (1R,2R)-2-(2-methylsulfanylbenzoyl)cyclopentane-1-carboxylic acid
• 1439903-27-1
• trans-2-(2-thiomethylbenzoyl)cyclopentane-1-carboxylicacid
• 1134700-56-3
• (1R,2R)-2-[2-(METHYLSULFANYL)BENZOYL]CYCLOPENTANE-1-CARBOXYLIC ACID
• AKOS016017629
• MFCD01311238

• Inchi： 1S/C14H16O3S/c1-18-12-8-3-2-5-11(12)13(15)9-6-4-7-10(9)14(16)17/h2-3,5,8-10H,4,6-7H2,1H3,(H,16,17)/t9-,10-/m1/s1
• InChI Key： ZUWIBRLZGCPRKH-NXEZZACHSA-N
• SMILES： [C@@H]1(C(O)=O)CCC[C@H]1C(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 264.08201554g/mol
• Monoisotopic Mass: 264.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.7Ų

Additional information on trans-2-(2-Thiomethylbenzoyl)cyclopentane-1-carboxylic acid

Research Briefing on trans-2-(2-Thiomethylbenzoyl)cyclopentane-1-carboxylic acid (CAS: 1134700-56-3)

In recent years, the compound trans-2-(2-Thiomethylbenzoyl)cyclopentane-1-carboxylic acid (CAS: 1134700-56-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiomethylbenzoyl and cyclopentane carboxylic acid moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for trans-2-(2-Thiomethylbenzoyl)cyclopentane-1-carboxylic acid, highlighting its efficient production through a multi-step organic synthesis process. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity. The study also emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations.

Pharmacological investigations have revealed that trans-2-(2-Thiomethylbenzoyl)cyclopentane-1-carboxylic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a novel therapeutic agent for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies indicated that the thiomethylbenzoyl group plays a crucial role in binding to specific protein targets, thereby modulating their biological activity. Molecular docking simulations supported these findings, revealing high-affinity interactions with enzymes involved in inflammatory pathways. These insights are instrumental in guiding the design of derivatives with enhanced efficacy and reduced side effects.

In addition to its anti-inflammatory properties, trans-2-(2-Thiomethylbenzoyl)cyclopentane-1-carboxylic acid has shown promise in oncology research. Preliminary studies reported its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's unique structure appears to interfere with cellular signaling pathways, leading to programmed cell death. Ongoing research aims to elucidate these mechanisms further and evaluate its potential as an adjunct therapy in cancer treatment.

Despite these advancements, challenges remain in the clinical translation of trans-2-(2-Thiomethylbenzoyl)cyclopentane-1-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on formulating the compound into nanoparticle-based delivery systems to enhance its pharmacokinetic profile. Early results are encouraging, indicating improved tissue penetration and sustained release.

In conclusion, trans-2-(2-Thiomethylbenzoyl)cyclopentane-1-carboxylic acid (CAS: 1134700-56-3) represents a promising candidate for drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research into its synthesis, mechanisms, and formulations will be essential to unlock its full therapeutic potential. The compound's unique chemical structure and biological activity make it a valuable subject for future investigations in the chemical biology and pharmaceutical fields.